Cas no 1849249-28-0 (3-(1,2,3-Thiadiazol-4-yl)propanenitrile)

• Product Name: 3-(1,2,3-Thiadiazol-4-yl)propanenitrile
• CAS No: 1849249-28-0
• MF: C₅H₅N₃S
• MW: 139.178298711777
• CID: 5761553
• PubChem ID: 130549766
• Update Time: 2025-06-08

3-(1,2,3-Thiadiazol-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1839796
• 3-(1,2,3-thiadiazol-4-yl)propanenitrile
• 1849249-28-0
• 3-(1,2,3-Thiadiazol-4-yl)propanenitrile

• Inchi： 1S/C5H5N3S/c6-3-1-2-5-4-9-8-7-5/h4H,1-2H2
• InChI Key： DBJUYTLUULFYPD-UHFFFAOYSA-N
• SMILES： S1C=C(CCC#N)N=N1

Computed Properties

• Exact Mass: 139.02041835g/mol
• Monoisotopic Mass: 139.02041835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-(1,2,3-Thiadiazol-4-yl)propanenitrile

Exploring the Properties and Applications of 3-(1,2,3-Thiadiazol-4-yl)propanenitrile (CAS No. 1849249-28-0)

In the realm of organic chemistry, 3-(1,2,3-Thiadiazol-4-yl)propanenitrile (CAS No. 1849249-28-0) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by the presence of a thiadiazole ring and a propanenitrile moiety, serves as a valuable intermediate in pharmaceutical and agrochemical research. Its molecular formula, C₆H₇N₃S, highlights its potential for diverse chemical transformations, making it a subject of interest for synthetic chemists and material scientists alike.

The thiadiazole ring in 3-(1,2,3-Thiadiazol-4-yl)propanenitrile is a key structural element that contributes to its reactivity. This heterocyclic framework is known for its electron-rich nature, which facilitates interactions with various electrophiles. Researchers have explored its utility in designing novel bioactive molecules, particularly in the development of antimicrobial agents and enzyme inhibitors. Recent studies suggest that derivatives of this compound exhibit promising activity against resistant bacterial strains, aligning with the global focus on addressing antibiotic resistance—a pressing concern in modern medicine.

From a synthetic perspective, 3-(1,2,3-Thiadiazol-4-yl)propanenitrile offers a robust platform for click chemistry applications. The nitrile group (-C≡N) can undergo selective reactions, such as hydrolysis or reduction, to yield carboxylic acids or amines, respectively. This flexibility is highly valued in drug discovery, where rapid diversification of molecular scaffolds is essential. Moreover, the compound’s compatibility with green chemistry principles—such as solvent-free reactions or catalytic transformations—has been investigated, reflecting the industry’s shift toward sustainable practices.

In the agrochemical sector, 3-(1,2,3-Thiadiazol-4-yl)propanenitrile derivatives have shown potential as plant growth regulators and pesticide intermediates. The thiadiazole core is often associated with herbicidal and fungicidal properties, making it a candidate for developing next-generation crop protection agents. With the rising demand for precision agriculture solutions, this compound’s role in formulating targeted and environmentally friendly agrochemicals is under active exploration.

Beyond its biological applications, 3-(1,2,3-Thiadiazol-4-yl)propanenitrile has found utility in material science. Its ability to participate in polymerization reactions or serve as a ligand in coordination chemistry opens doors to innovative functional materials. For instance, researchers are examining its incorporation into conductive polymers or sensors, leveraging the thiadiazole ring’s electron-transfer capabilities. Such advancements align with the growing interest in smart materials for electronics and energy storage.

The stability and storage conditions of 3-(1,2,3-Thiadiazol-4-yl)propanenitrile are also critical considerations. Proper handling under inert atmospheres and avoidance of prolonged exposure to moisture are recommended to maintain its integrity. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify its purity, ensuring reproducibility in research and industrial applications.

In summary, 3-(1,2,3-Thiadiazol-4-yl)propanenitrile (CAS No. 1849249-28-0) stands at the intersection of multiple scientific disciplines. Its structural versatility, coupled with emerging applications in drug development, agriculture, and advanced materials, underscores its importance in contemporary research. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in addressing some of today’s most pressing challenges, from healthcare innovation to sustainable technology.